Cas no 54166-97-1 (Benzonitrile, 2-nitro-6-(2-phenoxyethoxy)-)
54166-97-1 structure
Product Name:Benzonitrile, 2-nitro-6-(2-phenoxyethoxy)-
CAS No:54166-97-1
MF:C15H12N2O4
MW:284.266783714294
CID:1589998
Update Time:2024-09-13
Benzonitrile, 2-nitro-6-(2-phenoxyethoxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 2-nitro-6-(2-phenoxyethoxy)-
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- Inchi: 1S/C15H12N2O4/c16-11-13-14(17(18)19)7-4-8-15(13)21-10-9-20-12-5-2-1-3-6-12/h1-8H,9-10H2
- InChI Key: HDXBPETWUWPDDU-UHFFFAOYSA-N
- SMILES: C(#N)C1=C(OCCOC2=CC=CC=C2)C=CC=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 284.07976
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- Melting Point: 127-130 °C(Solv: acetonitrile (75-05-8))
- Boiling Point: 492.8±40.0 °C(Predicted)
- PSA: 85.39
Benzonitrile, 2-nitro-6-(2-phenoxyethoxy)- Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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